Cas no 108-80-5 (Cyanuric acid)

Cyanuric acid (C₃H₃N₃O₃) is a heterocyclic organic compound primarily used as a stabilizing agent in chlorinated swimming pools and industrial water treatment systems. Its key advantage lies in its ability to slow the degradation of free chlorine when exposed to UV radiation, thereby enhancing the efficiency of disinfection processes. The compound forms a reversible complex with hypochlorous acid (HOCl), releasing it gradually to maintain consistent sanitizer levels. Cyanuric acid is also employed in the synthesis of melamine and other nitrogen-rich derivatives. Its high thermal stability and low solubility in water make it suitable for prolonged use in harsh environments. Proper dosing is critical to avoid over-stabilization, which can reduce chlorine efficacy.
Cyanuric acid structure
Cyanuric acid structure
Product Name:Cyanuric acid
CAS No:108-80-5
MF:C3H3N3O3
MW:129.0742
MDL:MFCD00082990
CID:35523
PubChem ID:7956

Cyanuric acid Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine-2,4,6-triol
    • 1,3,5-Triazin-2,4,6-triol
    • 1,3,5-Triazinan-2,4,6-trion
    • 1,3,5-Triazinane-2,4,6-trione
    • 1,3,5-triazine-2,4,6(1H,3H,5H)-trione
    • isocyanuric acid
    • Cyanuric acid
    • Tricyanic acid
    • 2,4,6-TRIFLUORO-1,3,5-TRIAZINE
    • 1,3,5-triaza-cyclohexane-2,4,6-trione
    • 1,3,5-Triazine-2,4,6-triol,2,4,6-Trihydroxy-1,3,5-triazine
    • 1,3,5-triazine-2,4,6-trione
    • 108-80
    • 2,4,6-Trihydroxy-1,3,5-triazine
    • 2,4,6-trioxo-s-triazine
    • cp4789
    • NorMal cyanuric acid
    • s-Triazinetriol
    • syM-Triazinetriol, 2,4,6-Trihydroxy-1,3,5-triazine, 1,3,5-triazine-2,4,6-triol
    • TRICARBIMIDE
    • Tricyanide
    • Trihydroxycyanidine
    • trihydroxytriazine
    • Triuret
    • Zeonet A
    • Trihydroxy-1,3,5-triazine
    • NSC 6284
    • Cyanursαure
    • Cyanauric Acid
    • sym-Triazinetriol
    • Pseudocyanuric acid
    • Isocyanurate acid
    • s-Triazine-2,4,6-triol
    • s-2,4,6-Triazinetriol
    • Kyselina kyanurova
    • s-Cyanuric acid
    • Cyanuric acid (VAN)
    • s-Triazinetrione
    • s-Triazine-2,4,6(1H,3H,5H)-trione
    • Kyselina kyanurova [Czech]
    • 5-Azabarbituric
    • sym-triazine-2,4
    • MDL: MFCD00082990
    • Inchi: 1S/C3H3N3O3/c7-1-4-2(8)6-3(9)5-1/h(H3,4,5,6,7,8,9)
    • InChI Key: ZFSLODLOARCGLH-UHFFFAOYSA-N
    • SMILES: O=C1N([H])C(N([H])C(N1[H])=O)=O
    • BRN: 126982

Computed Properties

  • Exact Mass: 129.01700
  • Monoisotopic Mass: 129.017
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Surface Charge: 0
  • Tautomer Count: 5
  • Topological Polar Surface Area: 87.3

Experimental Properties

  • Color/Form: Odorless white crystals
  • Density: 2.5
  • Melting Point: >360 °C (lit.)
  • Boiling Point: 74 °C
  • Flash Point: 433.6ºC
  • Refractive Index: 1.4500 (estimate)
  • PH: 3.8-4.0 (H2O, 20℃)(saturated solution)
  • Solubility: Soluble in sulfuric acid, dimethylformamide, sodium hydroxide, potassium hydroxide and diemthyl sulfoxide. Slightly soluble in acetone, benzene, diethyl ether, ethanol and hexane. Insoluble in cold methanol, benzene and chloroform.
  • Water Partition Coefficient: 0.3 g/100mL (25 ºC)
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 98.58000
  • LogP: -2.24850
  • Merck: 2698
  • pka: 6.88, 11.40, 13.5(at 25℃)
  • Solubility: It is slightly soluble in water, ethanol, concentrated sulfuric acid and thermal inorganic acid.
  • Sensitiveness: Sensitive to humidity

Cyanuric acid Security Information

  • Symbol: GHS07 GHS09
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H319,H400
  • Warning Statement: P273,P305+P351+P338
  • Hazardous Material transportation number:UN 3389 6.1/PG 1
  • WGK Germany:1
  • Hazard Category Code: R36/37/38
  • Safety Instruction: S26-S37/39
  • FLUKA BRAND F CODES:10
  • RTECS:XZ1800000
  • Hazardous Material Identification: Xi
  • Safety Term:S26;S37/39
  • Toxicity:LD50 orally in rats: >5.00 g/kg (Canelli)
  • TSCA:Yes
  • Storage Condition:Store at room temperature
  • Risk Phrases:R36/37/38

Cyanuric acid Customs Data

  • HS CODE:29336980
  • Customs Data:

    China Customs Code:

    2933699090

    Overview:

    2933699090 Other structurally non fused triazine ring containing compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933699090 other compounds containing an unfused triazine ring (whether or not hydrogenated) in the structure.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:20.0%

Cyanuric acid Pricemore >>

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Cyanuric acid Production Method

Cyanuric acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:108-80-5)三聚氰酸
Order Number:LE26720208;LE7105;LE13077
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:57
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:108-80-5)ISOCYANURIC ACID
Order Number:sfd12927
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
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Cyanuric acid Related Literature

Additional information on Cyanuric acid

Introduction to Cyanuric acid (CAS No. 108-80-5)

Cyanuric acid, with the chemical formula C₃N₃O₃, is a tricylic heterocyclic organic compound that has garnered significant attention in various scientific and industrial applications. Its unique molecular structure, featuring three nitrogen atoms and three oxygen atoms arranged in a hexagonal ring, imparts remarkable stability and versatility, making it a valuable component in numerous fields, including pharmaceuticals, agriculture, and water treatment.

The compound is commonly referred to by its CAS number, 108-80-5, which provides a unique identifier for this substance in chemical databases and literature. This numbering system ensures precision and consistency in its referencing across different scientific disciplines. Cyanuric acid is typically obtained through the oxidation of melamine or the reaction of urea with cyanogen chloride, processes that highlight its industrial significance.

In recent years, Cyanuric acid has been extensively studied for its potential applications in the development of pharmaceuticals. Its ability to form stable complexes with various metal ions has opened new avenues in drug delivery systems. For instance, research has demonstrated its role in enhancing the bioavailability of certain therapeutic agents by forming chelates that improve solubility and reduce toxicity. This property is particularly relevant in the treatment of metal-based medications used for cancer therapy.

Moreover, Cyanuric acid has shown promise in the field of agricultural chemistry. It serves as an effective precursor for herbicides and fungicides due to its reactivity with other compounds to form biologically active molecules. These derivatives exhibit potent antimicrobial properties, helping to protect crops from fungal infections and weed growth. The sustainability of using Cyanuric acid as a building block for such agrochemicals aligns with the growing demand for environmentally friendly solutions in agriculture.

The compound's role in water treatment is another area where its applications are widely recognized. Cyanuric acid acts as a stabilizer for chlorine-based disinfectants, such as trichloroisocyanurates, which are commonly used in swimming pools and drinking water purification systems. By preventing the rapid degradation of these disinfectants, it ensures prolonged effectiveness and reduces the need for frequent chemical replenishment.

Recent advancements in nanotechnology have also explored the use of Cyanuric acid in the synthesis of functional materials. Its ability to self-assemble into ordered structures makes it an excellent candidate for creating porous materials with high surface area and tailored pore sizes. These materials have potential applications in catalysis, gas storage, and separation technologies.

In conclusion, Cyanuric acid (CAS No. 108-80-5) is a multifaceted compound with diverse applications across multiple industries. Its stability, reactivity, and versatility make it indispensable in pharmaceuticals, agriculture, water treatment, and nanotechnology. As research continues to uncover new uses for this compound, its importance is only set to grow.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:108-80-5)三聚氰酸
LE26720208;LE7105;LE13077
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:108-80-5)ISOCYANURIC ACID
sfd12927
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email